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Compound of Interest

2-Methoxyquinoline-4-
Compound Name:
carbaldehyde

cat. No.: B3296527

An In-depth Technical Guide on a Seemingly Undocumented Compound
Audience: Researchers, scientists, and drug development professionals.

Core Finding: Despite a comprehensive literature search, there is a significant lack of published
experimental data for 2-Methoxyquinoline-4-carbaldehyde. Publicly available chemical
databases contain predicted properties for this compound but lack experimental synthesis,
characterization, or biological activity data.[1] This technical guide will instead focus on its close
structural isomer, 2-Methoxyquinoline-3-carbaldehyde, for which there is a body of published
experimental work. The information presented below pertains exclusively to the 3-carbaldehyde
isomer and is provided to give researchers insights into the properties and methodologies
associated with this class of compounds.

Physicochemical Properties of 2-Methoxyquinoline-
3-carbaldehyde

A summary of the key physicochemical and computed properties of 2-Methoxyquinoline-3-
carbaldehyde is provided below. This data is essential for its identification and use in
experimental settings.
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Property Value Source
Molecular Formula C11HoNO:2 PubChem|[2]
Molecular Weight 187.19 g/mol PubChem|[2]
Monoisotopic Mass 187.063328530 Da PubChem|[2]
CAS Number 139549-06-7 Biosynth[3]
2-methoxyquinoline-3-
IUPAC Name PubChem|[2]
carbaldehyde
COC1=NC2=CC=CC=C2C=C
SMILES PubChem|[2]
1C=0
XLogP3 2.0 PubChemLite[4]
Physical Description Colorless solid PMC[2]

Synthesis of 2-Methoxyquinoline-3-carbaldehyde

The synthesis of 2-Methoxyquinoline-3-carbaldehyde has been reported via the nucleophilic
substitution of 2-chloro-3-quinolinecarboxaldehyde.

Experimental Protocol:

To a solution of potassium hydroxide (1 g, 17.8 mmol) in methanol (50 ml), 2-chloro-3-
quinolinecarboxaldehyde (2.5 g, 13.1 mmol) was added. The resulting mixture was heated to
373 K (100 °C) for 2.5 hours. After cooling to room temperature, the reaction mixture was
poured into 200 g of crushed ice. The precipitate that formed was collected by filtration. The
crude product was then purified by recrystallization from a petroleum ether-ethyl acetate
mixture to yield the final product as a colorless solid.[2][5]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 2-Methoxyquinoline-3-carbaldehyde
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Caption: Synthesis workflow for 2-Methoxyquinoline-3-carbaldehyde.
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Spectroscopic and Crystallographic Data

Detailed spectroscopic and crystallographic data are crucial for the unambiguous identification
and structural elucidation of the compound.

Crystal Structure Data

The crystal structure of 2-Methoxyquinoline-3-carbaldehyde has been determined by single-
crystal X-ray diffraction.[2]

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a =8.8206 (6) Ab = 4.8446 (3) Ac = 21.6828

Unit Cell Dimensions
(14) AB =90.612 (4)°

Volume (V) 926.50 (10) A3
z 4

Radiation Mo Ka
Temperature 293K
R-factor 0.044
wR-factor 0.130

Data sourced from Chandraprakash et al. (2010).[2][5]

Biological Activity

While extensive biological data is not available, 2-Methoxyquinoline-3-carbaldehyde has been
reported to exhibit some interesting biological properties.

Antimicrobial and Enzyme Inhibitory Activity

2-Methoxyquinoline-3-carbaldehyde has been described as a novel oxadiazole derivative with
in vitro antimicrobial activity against Staphylococcus aureus and Salmonella typhimurium. It is
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also reported to have inhibitory properties against the HepG2 enzyme, which is involved in the
production of reactive oxygen species by neutrophils. The proposed mechanism of its
antibacterial action is through binding to bacterial DNA and inhibiting protein synthesis.
Additionally, it has been noted to have anti-diabetic effects, increasing glucose uptake and
reducing blood sugar levels in mice.[3]

The logical relationship of its reported biological activities is depicted in the following diagram.

Reported Biological Activities of 2-Methoxyquinoline-3-carbaldehyde
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Caption: Logical flow of the reported biological activities.

Conclusion

The available scientific literature provides a foundational understanding of 2-Methoxyquinoline-
3-carbaldehyde, covering its synthesis, structural characterization, and preliminary biological
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activities. However, for the specifically requested 2-Methoxyquinoline-4-carbaldehyde, there
is a notable absence of experimental data. This suggests that the 4-carbaldehyde isomer is
either a novel compound that has not yet been synthesized or characterized, or the relevant
research has not been published in the public domain. Researchers interested in this specific
iIsomer may need to undertake its synthesis and characterization as a novel contribution to the
field. The detailed information provided for the 3-carbaldehyde isomer can serve as a valuable
reference for such an endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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